N-(2-chlorobenzyl)-N-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N-(4-fluorophenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• InChI: InChI=1S/C19H14ClFN4O2S/c20-17-5-2-1-4-14(17)12-25(16-9-7-15(21)8-10-16)28(26,27)18-6-3-11-24-13-22-23-19(18)24/h1-11,13H,12H2
• InChI Key: MZHNBCDPRRCTSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN(C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CN4C3=NN=C4)Cl
• Molecular Formula: C19H14ClFN4O2S
• Molecular Weight: 416.9 g/mol
• CAS No.: 1251547-00-8

Description

N-(2-chlorobenzyl)-N-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide is a useful research compound. Its molecular formula is C19H14ClFN4O2S and its molecular weight is 416.86. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Research has identified that compounds similar to N-(2-chlorobenzyl)-N-(4-fluorophenyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide possess excellent herbicidal activity across a broad spectrum of vegetation at low application rates. This includes substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, which have shown to be effective in promoting plant ecosystem health through their selective inhibition of undesired vegetation (Moran, 2003).

Antimicrobial Properties

A series of novel sulfonamides and sulfinyl compound derivatives, produced by the reaction of 2-thioxo-1,2,4-triazolo[1,5-a]pyridine and pyrimidine thiol derivatives, demonstrated antimicrobial activity. This indicates the potential of such compounds, including those structurally related to this compound, in combating microbial infections (Abdel-Motaal & Raslan, 2014).

Anticancer Applications

Modifications of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, a compound with close structural similarity to the one , have shown remarkable anticancer effects. By altering specific groups within the molecule, researchers have been able to enhance antiproliferative activities against human cancer cell lines, indicating a promising area of research for cancer treatment (Wang et al., 2015).

Insecticidal and Antifungal Potential

Compounds incorporating the sulfonamide-bearing thiazole moiety have demonstrated significant insecticidal and antifungal properties. This includes novel syntheses of heterocyclic compounds such as triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine derivatives, which have shown efficacy against pests like the cotton leafworm, Spodoptera littoralis, and various fungal strains. The effectiveness of these compounds suggests potential agricultural applications in pest and disease management (Soliman et al., 2020).